2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide

• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 2-chloro-N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]benzamide
• InChI: InChI=1S/C17H17ClN2O2/c1-20(2)16(21)11-12-7-9-13(10-8-12)19-17(22)14-5-3-4-6-15(14)18/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: QRDBPZYPGPHINC-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is used in scientific research to study its mechanism of action, biochemical and physiological effects, and other related aspects.

Mechanism of Action

The mechanism of action of 2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide is not fully understood. However, it is known to act as an inhibitor of histone deacetylases (HDACs), which are enzymes that regulate gene expression by removing acetyl groups from histones. By inhibiting HDACs, 2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide can alter gene expression and affect various biological processes.
Biochemical and Physiological Effects:
2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to have various biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress tumor growth in vivo. It also has anti-inflammatory and neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide in lab experiments is its specificity for HDACs. It is a potent inhibitor of HDACs and does not affect other enzymes or proteins. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide. One direction is to investigate its potential as a therapeutic agent for cancer and neurodegenerative diseases. Another direction is to study its effects on epigenetic regulation and gene expression in different cell types. Additionally, further research is needed to optimize its pharmacokinetics and develop more soluble analogs for in vivo use.

Synthesis Methods

2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide is synthesized by reacting 2-chlorobenzoyl chloride with N,N-dimethylethylenediamine in the presence of triethylamine. The resulting product is then reacted with 4-(2-oxoethyl)aniline in the presence of sodium hydride to obtain the final product.

Scientific Research Applications

2-chloro-N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide is widely used in scientific research to study its mechanism of action, biochemical and physiological effects, and other related aspects. It is used as a tool compound to investigate the role of benzamides in various biological processes.